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Compound of Interest

Compound Name: Propyl 3-chloropropionate

Cat. No.: B15349221

CAS Number: 62108-66-1

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals, providing comprehensive information on Propyl 3-
chloropropionate. This document outlines its chemical and physical properties, detailed
experimental protocols for its synthesis, safety and handling information, and its applications,
particularly as a chemical intermediate.

Chemical and Physical Properties

Propyl 3-chloropropionate is an organic compound classified as an ester of 3-chloropropionic
acid and n-propanol.[1] It is a colorless to pale yellow liquid with a characteristic odor.[2] The
presence of a chlorine atom in its structure makes it a versatile reagent in various chemical
reactions.[2]

Table 1: Chemical Identifiers and General Properties
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Property Value Source

CAS Number 62108-66-1 [3]

Molecular Formula CeH11CIO2 [3]

Molecular Weight 150.60 g/mol [4]

IUPAC Name propyl 3-chloropropanoate [5]
Propanoic acid, 3-chloro-,

Synonyms propyl ester; n-Propyl-3- [4]
chloropropionate

InChi Key WIOAODPBBXZVNV- 2]
UHFFFAOYSA-N

LogP 1.95 [3]

Table 2: Physical Properties

Property Value Notes

Appearance Colorless to pale yellow liquid [2]

Boiling Point Data not available

Density Data not available

Refractive Index

Data not available

For comparison, the refractive
index of the related compound
propyl propanoate at 20°C is
1.393.

Synthesis of Propyl 3-Chloropropionate

Propyl 3-chloropropionate can be synthesized through several methods. The most common

laboratory and industrial synthesis involves the esterification of 3-chloropropionic acid with n-

propanol.[2] An alternative approach is the hydrochlorination of propyl acrylate.
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Experimental Protocol: Fischer Esterification of 3-
Chloropropionic Acid

This protocol details the synthesis of propyl 3-chloropropionate from 3-chloropropionic acid
and n-propanol using an acid catalyst.

Materials:

3-Chloropropionic acid

e n-Propanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate (5% aqueous solution)

e Anhydrous magnesium sulfate

« Distillation apparatus

e Separatory funnel

e Round-bottom flask

o Reflux condenser

e Heating mantle

Procedure:

¢ In a round-bottom flask, combine 1 mole of 3-chloropropionic acid with 3 moles of n-
propanol.

o Slowly add a catalytic amount of concentrated sulfuric acid (approximately 0.1 mole) to the
mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).
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 After the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash with a 5% aqueous solution of sodium
bicarbonate to neutralize the acidic catalyst and any unreacted 3-chloropropionic acid.

e Wash the organic layer with water and then with brine.
e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the drying agent and remove the excess n-propanol by simple distillation.

» Purify the resulting crude propyl 3-chloropropionate by fractional distillation under reduced
pressure.

Synthesis of the Precursor: 3-Chloropropionic Acid

3-Chloropropionic acid can be prepared by the hydrochlorination of acrylic acid.

Materials:

Acrylic acid

Hydrogen chloride gas

Water or aqueous hydrochloric acid solution

Reaction vessel with gas inlet
Procedure:

o Areaction vessel is charged with a sediment of pure 3-chloropropionic acid or a solution of
3-chloropropionic acid in water or aqueous hydrochloric acid.

» Hydrogen chloride gas and acrylic acid are introduced simultaneously into the reactor. The
molar ratio of hydrogen chloride to acrylic acid should be maintained between 0.70 and 1.30.

e The reaction temperature is maintained below 60°C.
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 After the addition is complete, the introduction of hydrogen chloride gas can be continued to
ensure the complete conversion of acrylic acid.

e The resulting 3-chloropropionic acid can be purified by azeotropic topping under reduced
pressure to remove water and dissolved HCI.

Safety and Handling

Propyl 3-chloropropionate should be handled with care in a well-ventilated area, and
appropriate personal protective equipment (PPE), including gloves and safety glasses, should
be worn. Safety data sheets (SDS) for similar compounds indicate that they can cause skin and
eye irritation.

General Precautions:

Avoid contact with skin and eyes.[2]

Do not breathe vapors.

Keep away from heat and sources of ignition.

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[2]

Incompatible with strong oxidizing agents and strong bases.[2]

Applications in Research and Drug Development

Propyl 3-chloropropionate is a valuable intermediate in organic synthesis. Its bifunctional
nature, with an ester group and a reactive alkyl chloride, allows for a variety of chemical
transformations.

o Chemical Intermediate: It serves as a building block for the synthesis of more complex
molecules. The chlorine atom can be displaced by various nucleophiles to introduce new
functional groups.[1]

e Pharmaceuticals: Due to its potential biological activity, it is explored in the development of
new pharmaceutical compounds.[1] The related compound (R)-3-Amino-3-(3-
chlorophenyl)propionic acid is a known building block for bioactive molecules.
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o Flavoring Agents: Esters are often used in the food and fragrance industries, and propyl 3-
chloropropionate may find use in flavoring formulations.[1]

Workflow and Process Diagrams

The following diagrams illustrate the key processes related to Propyl 3-Chloropropionate.
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Caption: Synthesis and Purification Workflow for Propyl 3-Chloropropionate.
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Caption: Key Chemical Relationships and Applications of Propyl 3-Chloropropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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